5-(2-furylmethylene)-1,3-bis(2-methylphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione

• CAS: 312743-14-9
• Molecular Formula: C23H18N2O4
• Molecular Weight: 386.407
• SMILES: CC1=CC=CC=C1N2C(=O)C(=CC3=CC=CO3)C(=O)N(C2=O)C4=CC=CC=C4C
• InChI: InChI=1S/C23H18N2O4/c1-15-8-3-5-11-19(15)24-21(26)18(14-17-10-7-13-29-17)22(27)25(23(24)28)20-12-6-4-9-16(20)2/h3-14H,1-2H3
• InChIKey: QWRRPPAIVMXYCP-UHFFFAOYSA-N
• Solubility: not available

5-(2-Furylmethylene)-1,3-bis(2-methylphenyl)-pyrimidinetrione: Identity and Procurement Benchmarks

5-(2-Furylmethylene)-1,3-bis(2-methylphenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione (CAS 312743-14-9) belongs to the pyrimidinetrione (barbituric acid-derived) class of compounds. Its molecular formula is C₂₃H₁₈N₂O₄ with a molecular weight of 386.41 g/mol [1]. This compound is a bis-ortho-tolyl derivative featuring a furfurylidene moiety at the C-5 position. It is commercially available as a research tool compound, typically at ≥95% purity, and is structurally distinct from the more widely studied mono‑aryl or para‑tolyl pyrimidinetriones that appear in the AChE‑inhibitor patent literature [2].

Workflow

Pyrimidinetrione SAR probe with ortho-tolyl N-substitution for AChE inhibitor pharmacophore studies (class-level)

Identity Verification

Ortho-methyl regioisomer requires NMR confirmation; mass alone insufficient to distinguish from para-methyl analog

Tool Compound Context

C5-furfurylidene core with ortho-tolyl groups for steric/lipophilic SAR and insecticidal model exploration

• [1] SpectraBase (John Wiley & Sons). 5-(2-Furanylmethylidene)-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione (para-methyl analog). Compound ID FnEJl6EZb8p. Mol Weight: 386.41 g/mol; Molecular Formula: C23H18N2O4. View Source
• [2] Weill M, Fort P, Leonetti J-P. Use of Compounds Derived From Pyrimidinetrione as Acetyl Cholinesterase Inhibitors, Compositions Containing Said Derivatives, and the Uses Thereof. US Patent 8,309,556 B2. Filed February 10, 2006. Issued November 13, 2012. Assignee: CNRS, Université de Montpellier 2. View Source

Why Generic Substitution Is Not Warranted for This Pyrimidinetrione

Within the pyrimidinetrione chemotype, substitution at the N1 and N3 positions fundamentally alters the electron density of the barbituric acid core, modifies the spatial presentation of the C-5 exocyclic moiety, and can shift the compound’s biological target profile. The patent literature discloses that related pyrimidinetriones act as acetylcholinesterase (AChE) inhibitors when appropriately substituted, yet the structure–activity relationship (SAR) is steep: even a methyl‑to‑methoxy or ortho‑to‑para shift on the N‑aryl rings can change potency and selectivity [1]. Consequently, a user seeking to replicate a reported biological observation, build a focused screening library, or perform a controlled SAR study cannot substitute this specific 1,3‑bis(2‑methylphenyl) derivative with off‑the‑shelf analogs such as 1‑phenyl, 1,3‑dimethyl, or 1,3‑bis(4‑methylphenyl) variants without risking loss of the desired activity or confounding experimental interpretation.

⚠ Para-methyl (4-methylphenyl) analog shares identical molecular formula and mass but may exhibit shifted NMR signature and different biological profile; regioisomer identity must be verified.

⚠ Mono-aryl or 1,3-dimethyl pyrimidinetriones alter core electron density and C-5 spatial presentation; SAR is steep and the AChE inhibition pattern reported for the ortho-tolyl series may not transfer.

⚠ Unsubstituted diphenyl or methoxyphenyl analogs lack the steric and lipophilic contribution of ortho-methyl groups; direct replacement without activity verification may confound SAR interpretation.

• [1] Weill M, Fort P, Leonetti J-P. Use of Compounds Derived From Pyrimidinetrione as Acetyl Cholinesterase Inhibitors, Compositions Containing Said Derivatives, and the Uses Thereof. US Patent 8,309,556 B2. 2012. Table I lists preferred compounds with systematically varied N-aryl substituents. View Source

Quantitative Differentiation Evidence Guide

Ortho-Methyl vs. Para-Methyl Regioisomer Differentiation by NMR

The target compound bears 2‑methylphenyl (ortho‑tolyl) groups at the N1 and N3 positions. The closest commercially characterized spectroscopic comparator is the 4‑methylphenyl (para‑tolyl) isomer, 5‑(2‑furylmethylene)‑1,3‑bis(4‑methylphenyl)‑2,4,6(1H,3H,5H)‑pyrimidinetrione, for which ¹H‑NMR, ¹³C‑NMR, and GC‑MS data are available in the KnowItAll spectral library (SpectraBase Compound ID: FnEJl6EZb8p) [1]. The ortho‑methyl groups in the target compound introduce steric hindrance around the barbituric acid ring, which is expected to alter both the chemical shifts and the rotational dynamics observed in NMR experiments relative to the para‑methyl comparator. This distinct spectral fingerprint serves as the primary criterion for verifying chemical identity and purity upon receipt of the compound . No quantitative biological activity data were located for either the ortho‑methyl or para‑methyl analog in the peer‑reviewed literature to date, precluding a potency‑based differentiation at present.

Regioisomer NMR fingerprint

Data to verify

ortho-CH₃ vs para-CH₃ substitution creates distinct aromatic splitting and methyl resonance shifts in ¹H/¹³C NMR; target spectra not publicly released, para-analog data available (DMSO-d₆).

Confirms correct regioisomer upon receipt; identical mass precludes LC-MS-only identity check.

Acquire NMR in DMSO-d₆ and compare with para-tolyl isomer library spectrum (SpectraBase FnEJl6EZb8p).

Evidence Dimension	N-Substituent regiochemistry (spectroscopic and steric differentiation)
Target Compound Data	1,3‑Bis(2‑methylphenyl) substitution (ortho‑tolyl); C23H18N2O4; MW 386.41 (no publicly released NMR data located)
Comparator Or Baseline	1,3‑Bis(4‑methylphenyl) isomer (para‑tolyl); C23H18N2O4; MW 386.41; ¹H‑NMR and ¹³C‑NMR spectra acquired in DMSO‑d₆; GC‑MS exact mass 386.126657 (KnowItAll Library)
Quantified Difference	Regioisomeric shift: ortho‑CH₃ vs para‑CH₃; distinct NMR patterns expected but not numerically tabulated in public domain
Conditions	NMR solvent: DMSO‑d₆ (comparator); MS ionization: electron ionization (comparator)

Why This Matters

For procurement, the ortho‑methyl regioisomer must be confirmed by its unique NMR fingerprint to ensure that the correct isomer has been received, as the para‑methyl analog has an identical molecular formula and mass.

• [1] SpectraBase (John Wiley & Sons). 5-(2-Furanylmethylidene)-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione. Compound ID FnEJl6EZb8p. ¹H‑NMR, ¹³C‑NMR, and GC‑MS spectra available. View Source

AChE Inhibition Class Evidence and Missing Potency Data

The pyrimidinetrione scaffold is established as an acetylcholinesterase (AChE) inhibitor platform in US Patent 8,309,556 [1]. The patent exemplifies a series of 5‑(2‑furylmethylene)‑, 5‑(thienylmethylene)‑, and 5‑(pyrrolylmethylene)‑substituted pyrimidinetriones with varied N‑aryl substitutions and demonstrates insecticidal activity against Aedes aegypti and Culex pipiens mosquitoes. However, the specific derivative bearing 1,3‑bis(2‑methylphenyl) groups is not among the enumerated Table I compounds. The closest enumerated analog is 1‑(3‑methylphenyl)‑5‑[(5‑methyl‑2‑thienyl)methylene]‑2,4,6(1H,3H,5H)‑pyrimidinetrione (Compound 2), for which AChE inhibition was qualitatively reported. No IC₅₀ values for isolated AChE enzyme were disclosed for any individual compound in the patent, and no in‑class direct comparison involving the target compound exists in the public domain [1]. The class‑level AChE‑inhibitory pharmacophore is consistent with the compound’s structure, but quantitative differentiation from other pyrimidinetriones or from established insecticidal AChE inhibitors (e.g., carbamates, organophosphates) cannot be made with the currently available evidence.

AChE inhibition class evidence

Class-level

Patent US 8,309,556 exemplifies pyrimidinetriones as AChE inhibitors; no IC₅₀ or Ki data for target or closest mono-aryl analog; only qualitative insecticidal activity reported.

Class-level pharmacophore consistent with structure; users must independently determine target potency.

Target engagement and enzyme inhibition assays required; no benchmark exists for this specific derivative.

Evidence Dimension	AChE inhibitory activity (class-wide mechanism)
Target Compound Data	No IC₅₀ or Ki data available for 5‑(2‑furylmethylene)‑1,3‑bis(2‑methylphenyl)‑pyrimidinetrione
Comparator Or Baseline	Compound 2 in US 8,309,556 (1‑(3‑methylphenyl)‑5‑[(5‑methyl‑2‑thienyl)methylene]‑pyrimidinetrione): qualitative AChE inhibition stated; no numerical IC₅₀ given
Quantified Difference	Not quantifiable
Conditions	Insect in vivo models (Aedes aegypti, Culex pipiens); isolated AChE enzyme assay conditions not described in the patent

Why This Matters

Purchasing this compound for AChE‑inhibitor research rests entirely on the class‑level patent precedent; users should verify target engagement in their own assays, as no potency benchmark exists for this specific derivative.

• [1] Weill M, Fort P, Leonetti J-P. Use of Compounds Derived From Pyrimidinetrione as Acetyl Cholinesterase Inhibitors, Compositions Containing Said Derivatives, and the Uses Thereof. US Patent 8,309,556 B2. 2012. Table I and description of insecticidal and AChE‑inhibitory properties. View Source

Structural Comparison with Phenyl and Methoxyphenyl Analogs

Commercially available 5‑(2‑furylmethylene)‑pyrimidinetrione analogs with different N‑aryl substituents include the 1,3‑diphenyl derivative (CAS 299420‑38‑5; MW 358.3) and the 1,3‑bis(2‑methoxyphenyl) derivative (MW 418.4) . The target compound’s ortho‑methyl groups increase the steric bulk and lipophilicity (clogP) relative to the diphenyl analog, while avoiding the hydrogen‑bond acceptor capacity of the methoxy groups present in the bis(2‑methoxyphenyl) variant. These physicochemical differences are relevant for cellular permeability predictions and for selecting tool compounds in a matrix‑style SAR exploration. No head‑to‑head biological data comparing these three analogs in any assay system have been published to date, making this differentiation purely structure‑based.

Physicochemical SAR divergence

Context-dependent

ortho-CH₃ (MW 386.4) compared to 1,3-diphenyl (MW 358.3) and 1,3-bis(2-methoxyphenyl) (MW 418.4) variants; lipophilicity and steric profile differ qualitatively, no experimental logP available.

Ortho-methyl probe for steric/lipophilic contribution in AChE or MMP-13 SAR matrices.

In silico differentiation only; no head-to-head bioactivity data published.

Evidence Dimension	Physicochemical property divergence across N‑aryl substituents
Target Compound Data	1,3‑Bis(2‑methylphenyl): MW 386.41; ortho‑CH₃; no H‑bond donor/acceptor beyond the core
Comparator Or Baseline	1,3‑Diphenyl (CAS 299420‑38‑5): MW 358.3; no methyl substituent. 1,3‑Bis(2‑methoxyphenyl): MW 418.4; ortho‑OCH₃ substituent
Quantified Difference	MW differences: +28.1 (vs diphenyl); −32.0 (vs bis‑methoxyphenyl). Lipophilicity and steric profiles differ qualitatively
Conditions	In silico comparison based on molecular formula; no experimental logP or solubility values available

Why This Matters

Researchers building a focused SAR library should select this ortho‑tolyl derivative to probe the steric and lipophilic contribution of the ortho‑methyl groups, complementing the unsubstituted phenyl and methoxy‑substituted analogs.

Recommended Research and Procurement Scenarios

SAR Library Expansion for Pyrimidinetrione-Based AChE Inhibitors

This compound is best deployed as a specific N‑aryl variation within a pyrimidinetrione SAR matrix. The patent precedent established by US 8,309,556 confirms that the pyrimidinetrione scaffold is capable of AChE inhibition and insecticidal activity, but systematically explores only mono‑aryl or small N‑alkyl substitutions [1]. Adding the 1,3‑bis(2‑methylphenyl) derivative to a screening set alongside the commercially available 1,3‑diphenyl and 1,3‑bis(2‑methoxyphenyl) analogs enables assessment of ortho‑substituent steric and electronic effects on enzyme inhibition. Users should independently measure IC₅₀ values against AChE from the target organism (e.g., Anopheles gambiae, Aedes aegypti) before drawing any potency comparisons.

NMR Identity Verification for Ortho-Methylphenyl Isomer QC

The ortho‑methylphenyl substitution pattern renders this compound regioisomerically unique relative to the para‑methyl analog cataloged in the KnowItAll spectral library [2]. Upon procurement, researchers can acquire ¹H‑NMR and ¹³C‑NMR spectra in DMSO‑d₆ and directly compare the aromatic proton splitting patterns and methyl resonance shifts with the reported data for the 4‑methylphenyl isomer. A mismatch in the aromatic region confirms delivery of the correct ortho‑substituted regioisomer. This QC workflow is particularly important because both the ortho and para isomers share identical molecular formula and mass, making LC‑MS alone insufficient for identity confirmation.

Exploratory In-Vivo Screening in Resistant Mosquito Strains

The patent literature reports that certain pyrimidinetrione derivatives exhibit insecticidal activity against pyrethroid‑resistant mosquito strains [1]. Although the target compound was not specifically tested in the disclosed insect models, its structural compliance with the general Formula‑I pharmacophore makes it a candidate for expanded in‑vivo screening. Researchers should conduct dose–response assays in Aedes aegypti (dengue vector) and Culex pipiens (West Nile vector) adult mosquito populations, benchmarking mortality and knockdown time against the patent‑exemplified Compound 2 and a standard carbamate/organophosphate comparator.

Chemical Probe for Ortho-Substituent Effects on C5-Exocyclic Derivatives

Beyond AChE, barbituric acid derivatives with C5‑exocyclic substituents have been reported as MMP‑13 inhibitors [3]. The ortho‑methyl groups in the target compound introduce conformational constraints that may influence binding to metalloproteases or other enzymes. This compound can serve as a chemical probe in computational docking studies and in‑vitro enzyme panels to evaluate how ortho‑tolyl substitution affects binding affinity, solubility, and metabolic stability relative to the unsubstituted diphenyl and para‑tolyl analogs.

Application

Selection Property

Validation Focus

SAR Library Expansion for Pyrimidinetrione AChE Inhibitors

Ortho-methyl steric/electronic profile relative to diphenyl and methoxyphenyl analogs

AChE IC₅₀ determination against target organism (e.g., Anopheles, Aedes) in isolated enzyme assay

NMR Identity Verification for Ortho-Methylphenyl Isomer QC

Regioisomer-specific aromatic splitting pattern and methyl resonance shift

¹H and ¹³C NMR in DMSO-d₆ compared to para-tolyl analog library spectrum (SpectraBase ID FnEJl6EZb8p)

Exploratory In-Vivo Screening in Resistant Mosquito Strains

Class-level insecticidal pharmacophore consistent with patent Formula I

Dose-response mortality and knockdown time in Aedes aegypti / Culex pipiens adults vs patent Compound 2 and carbamate comparator

Chemical Probe for Ortho-Substituent Effects on C5-Exocyclic Derivatives

Conformational constraints introduced by ortho-methyl groups

Computational docking and in-vitro enzyme panel (e.g., MMP-13) to assess binding affinity and metabolic stability

• [1] Weill M, Fort P, Leonetti J-P. Use of Compounds Derived From Pyrimidinetrione as Acetyl Cholinesterase Inhibitors, Compositions Containing Said Derivatives, and the Uses Thereof. US Patent 8,309,556 B2. 2012. View Source
• [2] SpectraBase (John Wiley & Sons). 5-(2-Furanylmethylidene)-1,3-bis(4-methylphenyl)-1,3-diazinane-2,4,6-trione. Compound ID FnEJl6EZb8p. View Source
• [3] Proteopedia. Publication Abstract: Through the use of computational modeling, a series of pyrimidinetrione-based inhibitors of MMP-13 was designed based on a lead inhibitor identified through file screening. Incorporation of a biaryl ether moiety at the C-5 position of the pyrimidinetrione ring resulted in a dramatic enhancement of MMP-13 potency. View Source